Cas no 54621-18-0 (8-amino-1,4-dioxaspiro[4.5]decane-8-carboxylic acid)
8-Amino-1,4-dioxaspiro[4.5]decane-8-carboxylic acid is a spirocyclic compound featuring both an amino and a carboxylic acid functional group, making it a versatile intermediate in organic synthesis. The 1,4-dioxaspiro[4.5]decane scaffold provides stability and conformational rigidity, which can be advantageous in the design of pharmacologically active molecules or chiral auxiliaries. The presence of reactive amino and carboxyl groups allows for further derivatization, enabling applications in peptide coupling, heterocycle formation, or as a building block for complex molecular architectures. Its spirocyclic structure may also enhance solubility and metabolic stability in drug development contexts. This compound is particularly useful in medicinal chemistry and materials science for constructing tailored molecular frameworks.
![8-amino-1,4-dioxaspiro[4.5]decane-8-carboxylic acid structure](https://ossimg.kuujia.com/scimg/55000/54621-18-0x500.png)
54621-18-0 structure
Product Name:8-amino-1,4-dioxaspiro[4.5]decane-8-carboxylic acid
CAS No:54621-18-0
MF:C9H15NO4
MW:201.219702959061
MDL:MFCD03790906
CID:56623
PubChem ID:7015505
Update Time:2025-10-29
8-amino-1,4-dioxaspiro[4.5]decane-8-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Amino-4-oxocyclohexanecarboxylic acid ethylene ketal
- 4-Amino-4-carboxycyclohexanone ethylene ketal~8-Amino-1,3-dioxaspiro[4.5]decane-8-carboxylic acid
- 8-Amino-1,4-dioxaspiro[4.5]decane-8-carboxylic Acid
- SY015760
- CS-0163726
- 8-Amino-1,4-dioxaspiro[4.5]decane-8-carboxylicacid
- 4-?(6-?Methoxy-?3-?pyridinyl)?-?1-?piperazinecarboxylic Acid-d4 1,?1-?Dimethylethyl Ester
- SCHEMBL1811193
- 1-Amino-4-oxocyclohexanecarboxylic acid ethylene ketal, 95%
- AKOS005254696
- 4-amino-4-(2-hydroxy-1,3-dioxolan-2-yl)cyclohexanone
- HIIFALCQUKTUHB-UHFFFAOYSA-N
- EN300-312393
- 54621-18-0
- MFCD03790906
- MS-20700
- 8-Amino-1,4-dioxa-spiro[4.5]decane-8-carboxylic acid
- FT-0678224
- J-519358
- DTXSID60426742
- 1-amino-4,4-ethylenedioxycyclohexane carboxylic acid
- A7928
- STL557594
- DB-024184
- BBL103784
- 8-amino-1,4-dioxaspiro[4.5]decane-8-carboxylic acid
-
- MDL： MFCD03790906
- Inchi： 1S/C9H15NO4/c10-8(7(11)12)1-3-9(4-2-8)13-5-6-14-9/h1-6,10H2,(H,11,12)
- InChI Key： HIIFALCQUKTUHB-UHFFFAOYSA-N
- SMILES： O1CCOC21CCC(C(=O)O)(CC2)N
- BRN： 1373325
Computed Properties
- Exact Mass: 201.10000
- Monoisotopic Mass: 201.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 81.8Ų
Experimental Properties
- Density: 1.32
- Melting Point: 275-280 °C
- Boiling Point: 372.1℃/760mmHg
- Flash Point: 178.8℃
- Refractive Index: 1.55
- Water Partition Coefficient: Insoluble in water.
- PSA: 81.78000
- LogP: 0.78590
8-amino-1,4-dioxaspiro[4.5]decane-8-carboxylic acid Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H318
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：1
- Hazard Category Code： 22-41
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- Safety Term：S24/25
- HazardClass：IRRITANT
- Storage Condition：2-8°C
8-amino-1,4-dioxaspiro[4.5]decane-8-carboxylic acid Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
8-amino-1,4-dioxaspiro[4.5]decane-8-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-JY872-100mg |
8-amino-1,4-dioxaspiro[4.5]decane-8-carboxylic acid |
54621-18-0 | 95% | 100mg |
￥214.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-JY872-500mg |
8-amino-1,4-dioxaspiro[4.5]decane-8-carboxylic acid |
54621-18-0 | 95% | 500mg |
￥839.0 | 2022-02-28 | |
| TRC | A597133-50mg |
8-Amino-1,4-dioxaspiro[4.5]decane-8-carboxylic Acid |
54621-18-0 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A597133-100mg |
8-Amino-1,4-dioxaspiro[4.5]decane-8-carboxylic Acid |
54621-18-0 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A597133-500mg |
8-Amino-1,4-dioxaspiro[4.5]decane-8-carboxylic Acid |
54621-18-0 | 500mg |
$ 210.00 | 2022-06-08 | ||
| Chemenu | CM202976-5g |
1-Amino-4-oxocyclohexanecarboxylic acid ethylene ketal |
54621-18-0 | 95% | 5g |
$*** | 2023-05-30 | |
| Chemenu | CM202976-5g |
1-Amino-4-oxocyclohexanecarboxylic acid ethylene ketal |
54621-18-0 | 95% | 5g |
$436 | 2021-08-04 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A878525-5g |
8-AMINO-1,4-DIOXASPIRO[4.5]DECANE-8-CARBOXYLIC ACID |
54621-18-0 | 95% | 5g |
￥3,917.70 | 2022-09-03 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 719994-250MG |
8-amino-1,4-dioxaspiro[4.5]decane-8-carboxylic acid |
54621-18-0 | 95% | 250MG |
￥347.29 | 2022-02-24 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L19795-1g |
1-Amino-4-oxocyclohexanecarboxylic acid ethylene ketal, 98% |
54621-18-0 | 98% | 1g |
￥2630.00 | 2023-03-15 |
8-amino-1,4-dioxaspiro[4.5]decane-8-carboxylic acid Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
54621-18-0 (8-amino-1,4-dioxaspiro[4.5]decane-8-carboxylic acid) Related Products
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